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Compound of Interest

Compound Name: L-Allono-1,4-lactone

Cat. No.: B117819

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling L-Allono-1,4-lactone. It outlines the necessary
personal protective equipment (PPE), procedural steps for safe handling, and disposal plans to
ensure a secure laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for L-Allono-1,4-lactone is not readily
available in public databases. The toxicological properties of this compound have not been
thoroughly investigated. Therefore, L-Allono-1,4-lactone should be handled as a compound of
unknown toxicity, requiring a high level of precaution. It is imperative to obtain the SDS from
your chemical supplier before any handling, storage, or disposal. The information provided
below is a general guide for handling chemicals of unknown toxicity and should be
supplemented with the specific details from the supplier's SDS.

Personal Protective Equipment (PPE)

When handling L-Allono-1,4-lactone, adherence to standard laboratory safety protocols is
essential to minimize exposure and ensure personal safety. The recommended PPE is detailed
below.
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Protective Equipment

Specification and Use

Respiratory Protection

For powdered substances, wear a mask to
prevent inhalation of dust.[1] If working outside
of a fume hood, a NIOSH-approved respirator
with an appropriate cartridge for organic vapors

and particulates should be used.[2]

Eye Protection

Chemical safety goggles are mandatory to
protect against dust particles and splashes.[1][2]
A face shield should be worn in addition to
goggles when there is a significant risk of

splashing.[2]

Hand Protection

Wear nitrile or neoprene gloves.[2] Double
gloving is recommended.[2] Change gloves

immediately if they become contaminated.

Body Protection

A fully buttoned lab coat is required.[2] For
larger quantities or when there is a significant
risk of spillage, a chemically resistant apron

should be worn.

Quantitative Safety Data

Due to the absence of a publicly available SDS for L-Allono-1,4-lactone, quantitative safety

data is not available. Researchers must consult the supplier-provided SDS for specific values

such as Occupational Exposure Limits (OEL), LD50/LC50, boiling point, and melting point. For

context, some data for similar lactone compounds are provided below, but these should not be

used as substitutes for the specific data for L-Allono-1,4-lactone.
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Parameter Gluconolactone L-Mannono-1,4-lactone
CAS Number 90-80-2[3] 22430-23-5[4]

Molecular Formula C6H1006[3] C6H1006[4]

Molecular Weight 178.14 g/mol [3] Not Available

Melting Point 155°C / 311°F[3] Not Available

pH 2.5-3.6[3] Not Available

Hazard Statements Not classified as hazardous|[3] No hazard data available[4]

Operational and Disposal Plans

Proper handling and disposal of L-Allono-1,4-lactone are critical for maintaining a safe and
compliant laboratory. The following procedural guidance outlines the key steps from receipt to
disposal.

Engineering Controls:

e Primary Containment: All work involving solid L-Allono-1,4-lactone or its solutions should be
conducted in a certified chemical fume hood or a glove box to minimize inhalation exposure.

[2]
o Ventilation: Ensure adequate general laboratory ventilation.[1]
Handling Protocol:

» Preparation: Designate a specific area within the chemical fume hood for handling L-Allono-
1,4-lactone. Ensure all necessary equipment (spatulas, glassware, balances, etc.) is clean
and readily available. Have a chemical spill kit accessible.[2]

» Weighing: Weigh solid L-Allono-1,4-lactone within the fume hood. Use a tared container to
minimize the transfer of the solid and handle with care to avoid generating dust.[2]

» Dissolving: Add solvent to the solid slowly to avoid splashing. If heating or sonication is
required, ensure the container is properly sealed or vented within the fume hood.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.spectrumchemical.com/media/sds/G1165_AGHS.pdf
https://www.echemi.com/sds/l-mannono-1-4-lactone-pd180521121048.html
https://www.spectrumchemical.com/media/sds/G1165_AGHS.pdf
https://www.echemi.com/sds/l-mannono-1-4-lactone-pd180521121048.html
https://www.spectrumchemical.com/media/sds/G1165_AGHS.pdf
https://www.spectrumchemical.com/media/sds/G1165_AGHS.pdf
https://www.spectrumchemical.com/media/sds/G1165_AGHS.pdf
https://www.spectrumchemical.com/media/sds/G1165_AGHS.pdf
https://www.echemi.com/sds/l-mannono-1-4-lactone-pd180521121048.html
https://www.benchchem.com/product/b117819?utm_src=pdf-body
https://www.benchchem.com/product/b117819?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Massarilactone_H.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lactonic_Sophorolipid.pdf
https://www.benchchem.com/product/b117819?utm_src=pdf-body
https://www.benchchem.com/product/b117819?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Massarilactone_H.pdf
https://www.benchchem.com/product/b117819?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Massarilactone_H.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Massarilactone_H.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Post-Handling: Thoroughly decontaminate all surfaces and equipment with an appropriate
solvent and then soap and water. Wash hands thoroughly after removing gloves.[2]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from
incompatible materials.[1]

Accidental Release Measures:
 In case of a spill, wear appropriate PPE.

» For solid spills, avoid dust formation.[4] Collect the spilled material using appropriate tools
and place it into a sealed container for disposal as hazardous waste.[1][4]

o For solutions, absorb the spill with an inert material and place it in a sealed container for
disposal.

o Ventilate the area and wash the spill site after material pickup is complete.
Disposal Plan:

» All waste containing L-Allono-1,4-lactone must be treated as hazardous waste.[2]
» Dispose of the waste in a designated, sealed, and properly labeled container.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
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Caption: Workflow for Safe Handling and Disposal of L-Allono-1,4-lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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